Cas no 2248406-18-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl bicyclo[4.1.0]heptane-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl bicyclo[4.1.0]heptane-3-carboxylate
• CAS No: 2248406-18-8
• MF: C₁₆H₁₅NO₄
• MW: 285.294604539871
• CID: 6174233
• PubChem ID: 165719365
• Update Time: 2025-08-05

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl bicyclo[4.1.0]heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248406-18-8
• EN300-6514195
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl bicyclo[4.1.0]heptane-3-carboxylate

• Inchi： 1S/C16H15NO4/c18-14-12-3-1-2-4-13(12)15(19)17(14)21-16(20)10-6-5-9-7-11(9)8-10/h1-4,9-11H,5-8H2
• InChI Key： OBGHBTNLQMCJMY-UHFFFAOYSA-N
• SMILES： O(C(C1CCC2CC2C1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 285.10010796g/mol
• Monoisotopic Mass: 285.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl bicyclo[4.1.0]heptane-3-carboxylate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl bicyclo[4.1.0]heptane-3-carboxylate (CAS No. 2248406-18-8)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl bicyclo[4.1.0]heptane-3-carboxylate (CAS No. 2248406-18-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound features a unique molecular structure combining an isoindole-1,3-dione moiety with a bicyclo[4.1.0]heptane carboxylate group, making it a versatile intermediate for synthesizing bioactive molecules and functional materials. Researchers are particularly interested in its potential applications in drug discovery, polymer chemistry, and agrochemical formulations.

The structural complexity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl bicyclo[4.1.0]heptane-3-carboxylate allows for diverse chemical modifications, enabling scientists to explore its reactivity under various conditions. Recent studies highlight its role as a key building block in the development of small-molecule inhibitors targeting enzymes involved in inflammatory pathways. Additionally, its bicyclic framework contributes to enhanced stability, a property highly sought after in the design of sustainable materials and green chemistry applications.

In the context of current trends, this compound aligns with the growing demand for high-performance intermediates in biodegradable polymers. With increasing environmental concerns, industries are actively seeking alternatives to conventional petrochemical-derived materials. The isoindole-1,3-dione segment of the molecule offers potential for UV resistance and thermal stability, making it a candidate for eco-friendly coatings and packaging materials.

Another area of interest is the compound’s utility in medicinal chemistry. Its bicyclo[4.1.0]heptane core mimics rigid pharmacophores found in natural products, which are often associated with improved bioavailability and target specificity. Researchers are investigating its derivatives for neuroprotective and antioxidant properties, addressing pressing health challenges such as neurodegenerative diseases and oxidative stress-related conditions.

From a synthetic perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl bicyclo[4.1.0]heptane-3-carboxylate exemplifies the convergence of scalable synthesis and structural diversity. Advances in catalytic methodologies have streamlined its production, reducing reliance on hazardous reagents and aligning with green synthesis principles. This adaptability makes it a valuable asset for both academic and industrial laboratories.

Looking ahead, the compound’s potential extends to electronic materials, where its conjugated system could contribute to organic semiconductors or light-emitting diodes (LEDs). As the demand for flexible electronics grows, such innovations underscore the relevance of multifunctional intermediates like this one.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl bicyclo[4.1.0]heptane-3-carboxylate (CAS No. 2248406-18-8) represents a cutting-edge compound with broad applicability across scientific disciplines. Its unique architecture and functional versatility position it as a promising candidate for addressing contemporary challenges in healthcare, sustainability, and advanced materials.